Cas no 941899-14-5 (2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

2,6-Difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide is a fluorinated benzamide derivative featuring a 1,3,4-oxadiazole core with a substituted thioether linkage. This compound exhibits potential as an intermediate or active moiety in medicinal chemistry, particularly due to its structurally diverse functional groups, including fluorine atoms and a sulfanyl bridge, which may enhance binding affinity and metabolic stability. The presence of the 1,3,4-oxadiazole ring contributes to its rigidity, potentially improving selectivity in biological targets. Its synthetic versatility allows for further derivatization, making it valuable for research in drug discovery, especially in the development of enzyme inhibitors or receptor modulators. The compound's stability under physiological conditions warrants further investigation for pharmaceutical applications.
2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide structure
941899-14-5 structure
Product Name:2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
CAS No:941899-14-5
MF:C17H12F3N3O2S
MW:379.356292724609
CID:6602415
Update Time:2025-10-29

2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
    • 2,6-difluoro-N-[[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]methyl]benzamide
    • Inchi: 1S/C17H12F3N3O2S/c18-11-5-2-1-4-10(11)9-26-17-23-22-14(25-17)8-21-16(24)15-12(19)6-3-7-13(15)20/h1-7H,8-9H2,(H,21,24)
    • InChI Key: UITPZIMJFNSEMI-UHFFFAOYSA-N
    • SMILES: C(NCC1=NN=C(SCC2=CC=CC=C2F)O1)(=O)C1=C(F)C=CC=C1F

2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Pricemore >>

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Additional information on 2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

Recent Advances in the Study of 2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS: 941899-14-5)

The compound 2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS: 941899-14-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxadiazole core and fluorinated aromatic rings, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to various biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases. These in silico studies have been complemented by in vitro assays, which have demonstrated promising inhibitory activity against key molecular targets.

One of the most notable findings from recent research is the compound's potential as a modulator of protein-protein interactions (PPIs) involved in signal transduction pathways. Specifically, 2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide has shown selective inhibition of certain kinases and phosphatases, making it a candidate for further development as a targeted therapy. Additionally, its fluorinated structure contributes to enhanced metabolic stability, a critical factor in drug development.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of chronic inflammation and cancer have shown significant reductions in disease markers following treatment with 2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide. These results suggest that the compound may offer a novel approach to managing conditions that are currently difficult to treat with existing therapies. However, further pharmacokinetic and toxicological studies are required to assess its safety and efficacy in humans.

In conclusion, the latest research on 2,6-difluoro-N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS: 941899-14-5) highlights its potential as a versatile scaffold for drug development. Its unique chemical properties and promising biological activity make it a compelling subject for future investigations. Continued efforts to optimize its structure and evaluate its therapeutic applications will be crucial in translating these findings into clinical benefits.

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